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Compound of Interest

Compound Name: m-PEG3-CH2CH2COOH

Cat. No.: B1677520

An In-depth Technical Guide on m-PEG3-CH2CH2COOH and Related Compounds: Physical
Appearance and Storage Conditions

For researchers, scientists, and drug development professionals, precise handling and storage
of chemical reagents are paramount to ensure experimental reproducibility and maintain
compound integrity. This guide provides a detailed overview of the physical appearance and
recommended storage conditions for m-PEG3-CH2CH2COOH and its closely related
analogues, which are commonly used as linkers in the development of antibody-drug
conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACS).

Chemical Identity and Nomenclature

The nomenclature in the PEG linker field can be ambiguous. The term "m-PEG3-
CH2CH2COOH" most commonly refers to the compound with the systematic name 2,5,8,11-
tetraoxatetradecan-14-oic acid (CAS Number: 67319-28-2). However, it is crucial to verify the
specific structure and CAS number from the supplier, as similar compounds with slight
variations in the polyethylene glycol (PEG) chain length or the carboxylic acid linker exist.

For clarity, this guide will detail the properties of the primary compound of interest and a closely
related structure often found in chemical catalogues.

Physical and Storage Properties of m-PEG3-
CH2CH2COOH
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Systematic Name: 2,5,8,11-tetraoxatetradecan-14-oic acid Common Synonyms: m-PEG4-acid
CAS Number: 67319-28-2

This compound is a non-cleavable ADC linker.

Physical Appearance: The compound is typically supplied as a liquid. The color can range from
colorless to a light yellow.

Storage and Handling: Proper storage is critical to prevent degradation and ensure the
compound's stability over time. Below is a summary of recommended storage conditions based
on supplier data sheets.

Storage Condition Temperature Duration Notes

Long-term Storage Recommended for
-20°C Up to 3 years o ]

(Pure) maintaining integrity

Short-term Storage Suitable for frequent
4°C Up to 2 years

(Pure) use

In Solvent -80°C Up to 6 months For stock solutions

In Solvent -20°C Up to 1 month For working solutions

Typically shipped at
Shipping Ambient ypicaty shipp
room temperature

Physical and Storage Properties of a Closely
Related Compound: m-PEG3-CH2COOH

Systematic Name: 2,5,8,11-Tetraoxatridecan-13-oic acid Common Synonyms: m-PEG3-acid
CAS Number: 16024-60-5

This PEG-based linker also features a terminal carboxylic acid group for bioconjugation.

Physical Appearance: This compound is also typically a liquid, described as colorless to light
yellow. Some suppliers may provide it as a sticky oil or semi-solid.[1]
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Storage and Handling: The storage recommendations for this compound are similar,
emphasizing cold temperatures to ensure long-term stability.

Storage Condition Temperature Notes

Recommended for long-term

General Storage -20°C
storage
Keep in a sealed container,
Alternative Storage Room Temperature away from moisture and
light[1]
For solutions in solvents like
In Solvent -80°C or -20°C
DMSO
o ) Shipped at room temperature
Shipping Ambient

in the continental US

Experimental Considerations

While detailed experimental protocols are beyond the scope of this guide, it is important to note
that the carboxylic acid moiety of these compounds is typically reacted with primary amines on
biomolecules in the presence of coupling agents like EDC (1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-
triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) to form a stable amide bond. The
hydrophilic PEG spacer enhances the solubility and bioavailability of the resulting conjugate.

Logical Workflow for Handling and Storage

Below is a DOT script representation of a logical workflow for the handling and storage of these
PEGylated compounds upon receipt.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/synthonixcorporation/sy3h3d67fda7?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Receive Compound

l

Verify Chemical Identity (CAS Number, Structure)

/

Short-term Use?

Yes N

Long-term Storage?

Store at 4°C or Room Temperature (per supplier)| |\Yes

Store at -20°C (Pure)

y

Prepare Stock Solution?

es

Store Aliquots at -80°C

<

Use in Experiment

Click to download full resolution via product page

Figure 1: Decision workflow for handling and storage of m-PEG-acid compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [physical appearance and storage conditions for m-
PEG3-CH2CH2COOH.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677520#physical-appearance-and-storage-
conditions-for-m-peg3-ch2ch2cooh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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